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Compound of Interest

Compound Name: Hydrogen bromide

Cat. No.: B145481

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the role of hydrogen bromide
(HBr) in inorganic chemical reactions. It is designed to be a valuable resource for researchers,
scientists, and professionals in drug development, offering detailed information on reaction
types, experimental protocols, quantitative data, and reaction pathways.

Introduction to Hydrogen Bromide

Hydrogen bromide is a diatomic molecule with the formula HBr. It is a colorless, pungent gas
at room temperature that is highly soluble in water, forming hydrobromic acid, a strong acid.
HBr is a versatile reagent in inorganic chemistry, participating in a wide range of reactions,
including acid-base neutralizations, redox reactions, and the synthesis of various inorganic and
organobromine compounds. Its reactivity makes it a crucial component in numerous industrial
and laboratory-scale syntheses, including the production of pharmaceuticals.

Acid-Base Reactions of Hydrogen Bromide

As a strong acid, hydrobromic acid readily reacts with bases to form bromide salts and water.
These neutralization reactions are typically exothermic.

Reactions with Metal Hydroxides

Hydrogen bromide reacts with metal hydroxides in a classic acid-base neutralization reaction.
The general equation for this reaction is:
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n HBr + M(OH)n —» MBrn + n H20

Where 'M' represents a metal cation and 'n' is its charge.

Examples:

e With Sodium Hydroxide (NaOH): HBr + NaOH - NaBr + H20

o With Potassium Hydroxide (KOH): HBr + KOH — KBr + H20

e With Lithium Hydroxide (LIOH): HBr + LiIOH — LiBr + H20[1]

e With Calcium Hydroxide (Ca(OH)2): 2 HBr + Ca(OH)z2 — CaBrz + 2 H20[2][3]

» With Magnesium Hydroxide (Mg(OH)2): 2 HBr + Mg(OH)2 — MgBr2 + 2 H20[4][5][6][7][8]

« With Aluminum Hydroxide (Al(OH)3): 3 HBr + Al(OH)s — AIBrs + 3 H20[9][10][11][12]

Reactions with Metal Oxides

Hydrogen bromide can also neutralize basic metal oxides to produce a metal bromide and
water. The general form of this reaction is:

2n HBr + M20n - 2 MBrn + n H20

Examples:

e With Zinc Oxide (ZnO): 2 HBr + ZnO - ZnBrz2 + H20[13][14][15]
o With Copper(ll) Oxide (CuO): 2 HBr + CuO - CuBrz + H20

Quantitative Data for Acid-Base Reactions

The following tables summarize key quantitative data for the acid-base reactions of hydrogen
bromide.

Table 1: Thermodynamic Data for HBr Neutralization Reactions
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Standard Enthalpy
Reaction of Reaction
(AH°rxn) (kJ/mol)

Standard Gibbs
Free Energy of
Reaction (AG°rxn)

Standard Entropy
of Reaction
(AS°rxn) (J/mol-K)

(kd/mol)
HBr(aq) + NaOH(a
(aq) (aq) -57.1 -79.9 76.5
- NaBr(aq) + H20(l)
HBr(aq) + KOH(aq) -
(@q) () -57.2 -80.0 76.4
KBr(aqg) + H20(1)
HBr(aqg) + LiOH(aq) -
) (aq) (aq) -57.3 Not available Not available
LiBr(aq) + H20(I)
2HBr(aq) +
Ca(OH)z(s) - -113.8 Not available Not available
CaBrz(aq) + 2H20(l)
2HBr(aq) +
Mg(OH)z(s) - -109.4 Not available Not available
MgBrz(aq) + 2H20(])
3HBr(aq) + Al(OH)s(s
(aa) (OH):(s) -88.7 Not available Not available
- AlBr3(aq) + 3H20(])
2HBr(aq) + ZnO(s) — ) )
-71.6 Not available Not available

ZnBrz(aq) + H20(])

Table 2: Theoretical Yields for Metal Bromide Synthesis
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Theoretical Yield
Calculation Example

Reactants Product

For the reaction of 3.2 g of HBr
(limiting reagent) with excess

HBr and NaOH NaBr NaOH, the theoretical yield of
NaBr is approximately 4.0 g.
[16]

In a reaction with

stoichiometric amounts, the
HBr and KOH KBr yield is expected to be

quantitative under ideal

conditions.

The reaction of 12.0 g of LiOH
with a stoichiometric amount of

HBr and LiOH LiBr HBr would theoretically
produce approximately 43.6 g
of LiBr.

When 4 moles of Ca(OH)z

react with 6 moles of HBr
HBr and Ca(OH)z CaBr2 (limiting reagent), the

theoretical yield of CaBrz is 3

moles.[17]

The reaction of one mole of

Mg(OH)2 with two moles of
HBr and Mg(OH)2 MgBr2 ) )

HBr will theoretically produce

one mole of MgBr2.[4]

Reacting 450 mL ofa2.0 M
HBr solution with excess

HBr and Al(OH)s AlBr3 i
Al(OH)s produces a theoretical

yield of 80.0 g of AlBrs.[9]

HBr and ZnO ZnBr2 The reaction is expected to
proceed with a high theoretical

yield based on the
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stoichiometry of 2 moles of
HBr to 1 mole of ZnO.

Redox Reactions of Hydrogen Bromide

Hydrogen bromide can act as a reducing agent, being oxidized to elemental bromine (Br2).

Reaction with Strong Oxidizing Agents

HBr is oxidized by strong oxidizing agents such as potassium permanganate (KMnQOa) and
manganese dioxide (MnOz2).

o With Potassium Permanganate (KMnOa4): 16 HBr + 2 KMnOa4 — 2 KBr + 2 MnBrz2 + 5 Br2 + 8
H20[18]

o With Manganese Dioxide (MnOz2): 4 HBr + MnO2 — MnBrz + Brz + 2 H20[19][20]

Experimental Protocols
Synthesis of Sodium Bromide (NaBr)

Objective: To synthesize sodium bromide from the reaction of hydrobromic acid and sodium
hydroxide.

Materials:

e Hydrobromic acid (HBr), 48% aqueous solution

e Sodium hydroxide (NaOH), solid pellets or concentrated solution
e Deionized water

o Beaker

e Stirring rod

e pH indicator paper or pH meter

e Heating plate
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e Crystallizing dish
Procedure:

o Carefully add a stoichiometric amount of sodium hydroxide to a beaker containing a known
concentration of hydrobromic acid. The reaction is exothermic, so the addition should be
done slowly and with constant stirring.

e Monitor the pH of the solution. Continue adding NaOH until the solution is neutral (pH = 7).
o Gently heat the resulting sodium bromide solution to evaporate the water.

e Once the solution is concentrated, allow it to cool slowly in a crystallizing dish.

e Sodium bromide crystals will form.

« Filter the crystals and dry them in an oven at a low temperature.

Expected Yield: The reaction typically proceeds with a high yield, often approaching 100% of
the theoretical yield under careful experimental conditions.[16][21][22][23][24]

Synthesis of Potassium Bromide (KBr)

Objective: To prepare potassium bromide by neutralizing hydrobromic acid with potassium
hydroxide.

Materials:

Hydrobromic acid (HBr), 48% aqueous solution

» Potassium hydroxide (KOH), solid flakes or pellets

e Deionized water

e Erlenmeyer flask

e Magnetic stirrer and stir bar

o Burette (if titrating)
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» Evaporating dish

Procedure:

Dissolve a known mass of potassium hydroxide in deionized water in an Erlenmeyer flask
and cool the solution.

e Slowly add hydrobromic acid to the KOH solution while stirring continuously.

» Periodically check the pH of the mixture. The endpoint is reached when the solution is
neutral.

o Transfer the neutralized solution to an evaporating dish.
o Gently heat the solution to evaporate the water and obtain solid potassium bromide.
e The resulting KBr can be further purified by recrystallization.

Expected Yield: Similar to the synthesis of NaBr, this reaction is expected to have a very high
theoretical and experimental yield.[25][26][27][28]

Synthesis of Aluminum Bromide (AlBr3)

Objective: To synthesize aluminum bromide from aluminum hydroxide and hydrobromic acid.

Materials:

Aluminum hydroxide (Al(OH)s), powder

Hydrobromic acid (HBr), concentrated solution

Reaction flask with a reflux condenser

Heating mantle

Stirring apparatus

Procedure:
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 In areaction flask, create a slurry of aluminum hydroxide in a minimal amount of water.

e Slowly add a stoichiometric excess of concentrated hydrobromic acid to the slurry while
stirring. The reaction can be vigorous.

e Once the initial reaction subsides, heat the mixture under reflux for several hours to ensure
complete reaction.

 After cooling, the resulting solution of aluminum bromide can be used directly or the solvent
can be carefully evaporated to obtain the solid product. Note that anhydrous AlBrs is highly
reactive with water.

Expected Yield: The theoretical yield can be calculated based on the limiting reactant. For
example, reacting 450 mL of 2.0 M HBr with excess Al(OH)s should theoretically produce 80.0
grams of AlBrs.[9]

Role in Drug Development

In the pharmaceutical industry, hydrogen bromide is crucial for the formation of hydrobromide
salts of active pharmaceutical ingredients (APIs). Many drug molecules are basic in nature, and
converting them into a salt form can significantly improve their physicochemical properties,
such as:

o Solubility: Hydrobromide salts are often more water-soluble than the free base form of the
drug, which can enhance bioavailability.

 Stability: The crystalline salt form is typically more stable than the amorphous free base,
leading to a longer shelf life.

o Handling and Formulation: Crystalline salts are generally easier to handle, purify, and
formulate into final dosage forms like tablets and capsules.

The process involves reacting the basic API with hydrobromic acid, followed by crystallization
of the resulting hydrobromide salt.

Visualizing Reaction Pathways and Workflows
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The following diagrams, generated using Graphviz (DOT language), illustrate key processes
involving hydrogen bromide.

Hydrogen Bromide (HBr)

Metal Bromide (MBrn)

Metal Hydroxide (M(OH)n)

Water (H20)

/

Metal Oxide (M20n)

Click to download full resolution via product page

Caption: General pathway for acid-base neutralization reactions of HBr.

Products

Bromine (Br2)

Reactants Oxidation | p~
Hydrogen Bromide (HBr)
(Reducing Agent)
Water (H20)
//'
Strong Oxidizing Agent
(e.g., KMnOas, MnO2)
Reduction Reduced Product

*| (e.g., MnBr2, KBr)

Click to download full resolution via product page

Caption: Redox reaction of HBr with a strong oxidizing agent.
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Caption: Workflow for the formation of an APl hydrobromide salt.

Conclusion

Hydrogen bromide is a cornerstone reagent in inorganic chemistry with significant
applications extending to the pharmaceutical sciences. Its strong acidic nature allows for the
efficient synthesis of a wide variety of inorganic bromide salts, while its reducing properties are
utilized in specific redox reactions. The ability to form stable, soluble hydrobromide salts of
active pharmaceutical ingredients underscores its importance in drug development. A thorough
understanding of the reaction conditions, stoichiometry, and thermodynamics of HBr reactions
is essential for optimizing synthetic routes and achieving high yields of desired products.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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